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Compound of Interest

Compound Name: (R)-(-)-4-Penten-2-ol

Cat. No.: B3042510

For researchers, scientists, and professionals in drug development, precise identification of
chemical compounds is paramount. This guide provides a comprehensive summary of the key
chemical identifiers for the chiral molecule (R)-(-)-4-Penten-2-ol.

Chemical Identity and Structure

(R)-(-)-4-Penten-2-ol is an unsaturated alcohol with a stereocenter at the second carbon
position, designated by the (R) configuration. The negative sign (-) in its name refers to its
levorotatory optical activity.

Tabulated Chemical Identifiers

The following table summarizes the essential chemical identifiers for (R)-(-)-4-Penten-2-ol,
facilitating accurate documentation and procurement.
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Identifier Type Value

CAS Number 64584-92-5[1][2][3]

IUPAC Name (2R)-pent-4-en-2-ol[3]

Synonyms (R)-(-)-PENTEN-2-OL, (2R)-4-Pentene-2-ol, (R)-

(-)-2-Hydroxypent-4-ene[3]

Molecular Formula

CsH100

Molecular Weight

86.13 g/mol [1][2]

Linear Formula

H2C=CHCH2CH(OH)CH3[1]

SMILES C--INVALID-LINK--CC=C][1]

e 1S/C5H100/c1-3-4-5(2)6/h3,5-
6H,1,4H2,2H3/t5-/m1/s1[1]

InChiKey ZHZCYWWNFQUZOR-RXMQYKEDSA-N[1]

MDL Number MFCD03701536[1][3]

PubChem Substance ID

24879716[1]

It is crucial to distinguish (R)-(-)-4-Penten-2-ol from its racemic mixture, 4-Penten-2-ol, which

has a different CAS number (625-31-0).[4][5][6] The stereospecificity is a critical factor in many

chemical and pharmaceutical applications.

Logical Relationship of Chemical Identifiers

The relationship between the different identifiers is hierarchical and descriptive. The IUPAC

name provides the unambiguous chemical structure, from which the molecular formula,

SMILES, and InChl strings are derived. The CAS number serves as a unique registry number

for this specific substance.
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Logical Flow of Chemical Identification for (R)-(-)-4-Penten-2-ol

Structural Representation
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Caption: Relationship between chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide on (R)-(-)-4-Penten-2-ol:
Chemical Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042510#r-4-penten-2-ol-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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